Cas no 21745-41-5 (3-Chlorobenzene-1,2-diamine)

• Product Name: 3-Chlorobenzene-1,2-diamine
• CAS No: 21745-41-5
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD09881742
• CID: 1005581
• PubChem ID: 3462489
• Update Time: 2025-04-20

3-Chlorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Diamino-3-chlorobenzene
• 3-chlorobenzene-1,2-diamine
• (2-amino-3-chlorophenyl)amine(SALTDATA: FREE)
• 2,3-Diaminochlorobenzene
• 3-Chloro-1,2-diaminobenzene
• 3-chloro-1,2-phenylenediamine
• 3-Chloro-benzene-1,2-diamine
• 3-Chlorophenylene-1,2-diamine
• 6-chloro-o-phenylenediamine
• chloro-para-phenylenediamine
• diaminochlorobenzene
• 3-Chloro-o-phenylenediamine
• 3-CHLORO-1,2-BENZENEDIAMINE
• 1,2-Benzenediamine, 3-chloro-
• SAIXZIVDXDTYCH-UHFFFAOYSA-N
• (2-AMINO-3-CHLOROPHENYL)AMINE
• 2-Amino-3-chloroaniline
• 2-amino-3-chlorophenylamine
• SBB074255
• STL196571
• BBL0189
• AB54530
• DTXSID90392704
• CL8377
• BBL018943
• DB-346422
• SY025403
• A878937
• SCHEMBL105595
• CS-W005602
• AMY28189
• PS-5667
• AKOS000111001
• EN300-45078
• 21745-41-5
• DB-023473
• MFCD09881742
• Z228582776
• 3-Chlorobenzene-1,2-diamine

• MDL： MFCD09881742
• Inchi： 1S/C6H7ClN2/c7-4-2-1-3-5(8)6(4)9/h1-3H,8-9H2
• InChI Key： SAIXZIVDXDTYCH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)N

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 125 ºC
• Flash Point: 119.7±21.8 ºC,
• Refractive Index: 1.6275 (589.3 nm 23 ºC)
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 52.04000
• LogP: 2.66680
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Chlorobenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides